7-Decyl-2-methylnaphthalen-1-OL

• CAS No.: 95576-38-8
• Molecular Formula: C21H30O
• Molecular Weight: 298.5 g/mol
• IUPAC Name: 7-decyl-2-methylnaphthalen-1-ol
• InChI: InChI=1S/C21H30O/c1-3-4-5-6-7-8-9-10-11-18-13-15-19-14-12-17(2)21(22)20(19)16-18/h12-16,22H,3-11H2,1-2H3
• InChI Key: XGTPDQWUHZWCKX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC1=CC2=C(C=CC(=C2O)C)C=C1

Description

7-Decyl-2-methylnaphthalen-1-OL is a useful research compound. Its molecular formula is C21H30O and its molecular weight is 298.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-benzoyloxymethylene-7-n-decyl-1-tetralone (14 g, 33.5 mmoles) and Pd/C (3.5 g) under inert atmosphere was added cyclohexene (175 mL). The mixture was heated to reflux while maintaining the inert atmosphere. The conversion of starting material to product was determined by TLC after 3 hours. After all the starting material reacted, the mixture was cooled down to RT. The catalyst was removed by filtration and washed twice with 50 mL hot toluene. The combined filtrate was evaporated to a small volume. The product was purified with a Prep-500 silica gel column (a high pressure silica gel preparative column, obtained from Waters Association, Milford, MA). Toluene was used as the mobile phase. The product fractions were pooled and evaporated to dryness under vacuum overnight. Cream white solid (9.0 g; 90% yield) was recovered. The melting point was 65°-67° C.